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Feature

Zoliflodacin (Single 3g oral dose)

Ceftriaxone (500mg IM) +
Azithromycin (1g oral)

Overall Safety Profile

Common Adverse Events

Rate of Adverse Events

Serious Adverse Events

Urogenital Cure Rate
(micro-ITT)

Urogenital Cure Rate
(Evaluable Population)

Activity Against
Ciprofloxacin-Resistant
Strains

Generally well-tolerated [1] [2]

Gastrointestinal issues (e.g.,
diarrhea, nausea) [3] [4]; Headache

[3]
46.2% [5]
None reported in the trial [2] [5]

90.9% [1] [5]

96.8% [6] [7]

96.6% cure rate in urogenital infection

[8] [6]

Generally well-tolerated [1]

Information missing

46.4% [5]

Information missing

96.2% [1] [5]

100% [6] [7]

Information missing
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Detailed Clinical Trial Methodology

For fellow researchers, the key experimental protocols from the pivotal Phase 3 trial (NCT03959527) are
detailed below.

¢ 1. Trial Design: The trial was a global, randomized, open-label, non-inferiority study conducted
across 16 sites in multiple countries [2].

e 2. Participant Population: The study enrolled 930 adolescents and adults (aged 12 and older,
weighing =35 kg) with confirmed uncomplicated urogenital, rectal, or pharyngeal gonorrhea [6] [2].

¢ 3. Treatment Regimens and Randomization: Participants were randomized in a 2:1 ratio to receive
either a single 3g oral dose of zoliflodacin or the standard regimen of a 500mg intramuscular (IM)
injection of ceftriaxone plus a 1g oral dose of azithromycin [1] [2].

¢ 4. Primary Efficacy Endpoint Assessment: The primary endpoint was microbiological cure at the
urogenital site on Day 6 (+ 2 days) at the test-of-cure visit. Cure was defined as a culture that was
positive for N. gonorrhoeae at baseline and negative at the follow-up visit in the microbiological intent-
to-treat (micro-ITT) population [1] [5].

¢ 5. Safety Assessment: Safety was evaluated by monitoring the incidence, severity, and
relationship to the study drug of treatment-emergent adverse events (TEAEs), which were
compared between the two treatment arms [5].

Mechanism of Action and Resistance Profile

Zoliflodacin is a first-in-class spiropyrimidinetrione antibiotic with a novel mechanism of action, which

underlies its safety and efficacy profile [1] [3].
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Its unique target, the GyrB subunit of DNA gyrase, is distinct from the binding sites of fluoroquinolones
(which target GyrA) and other antibiotic classes. This novel target is the primary reason for the lack of
cross-resistance with other antibiotics, including fluoroquinolones, and contributes to its low propensity for

resistance development in vitro [1] [3] [9].

Key Takeaways for Researchers and Clinicians

¢ Promising Safety Profile: The data consistently show that zoliflodacin has a safety and tolerability
profile comparable to the current standard of care, with no serious adverse events reported in the trial
[2] [3]-

o Efficacy Against Resistant Strains: Zoliflodacin maintains high microbiological cure rates against
multidrug-resistant strains, including ciprofloxacin-resistant N. gonorrhoeae, which is a significant
clinical advantage [8] [6] [9].

¢ Potential as an Oral Alternative: As a single-dose oral therapy, zoliflodacin could simplify
treatment, improve patient compliance, and expand access in settings where injectable administration
is a barrier [6] [7] [2].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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